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Compound of Interest

Compound Name: 4-Chloro-3-fluorotoluene

Cat. No.: B1349368

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Chloro-3-fluorotoluene (CAS
No. 5527-94-6), a key halogenated aromatic compound with significant applications in organic
synthesis and drug discovery. This document details its chemical identity, physical and
chemical properties, a validated synthesis protocol, and essential safety and handling
information.

Chemical Identity and Structure

4-Chloro-3-fluorotoluene, also known as 3-fluoro-4-chlorotoluene, is a disubstituted toluene
derivative. Its chemical structure features a methyl group, a chlorine atom, and a fluorine atom
attached to a benzene ring.

Chemical Structure:
Caption: Chemical structure of 4-Chloro-3-fluorotoluene.

Physicochemical Properties

A summary of the key physical and chemical properties of 4-Chloro-3-fluorotoluene is
presented in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 5527-94-6 [1]
Molecular Formula C7HsCIF [1]
Molecular Weight 144.57 g/mol [1]
Appearance Colorless to Figh.t yellow 2]
transparent liquid

Density 1.2 g/cm3 at 25°C [3]

Boiling Point Not available

Melting Point Not available

Flash Point 45.4°C [2]

Vapor Pressure

2.3 £ 0.3 mmHg at 25°C

[3]

Insoluble in water; Soluble in

Solubility ethanol and diethyl ether 3]
LogP (Partition Coefficient) 2.78752 - 3.43 [11[3]
Refractive Index n20/D 1.501 [2]
SMILES Cclccc(c(cl)F)CI [1]

Synthesis Protocol

A validated method for the synthesis of 4-Chloro-3-fluorotoluene has been reported, starting

from o-nitro-p-toluidine (Fast Red Base GL).[4] The synthesis involves a multi-step process

including a diazo reaction at high temperature, a Sandmeyer reaction, reduction, and a

Schiemann reaction.[4] The overall yield for this process is reported to be 33.8%, with a purity

of 299.9% as determined by Gas Chromatography (GC).[4]

Experimental Workflow for the Synthesis of 4-Chloro-3-fluorotoluene:

o-nitro-p-toluidine
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Caption: Synthetic pathway for 4-Chloro-3-fluorotoluene.
Detailed Methodology for Diazo-chlorination:
The optimal conditions for the diazo-chlorination step are reported as follows:
e Reaction Temperature: 70°C[4]
e Reaction Time: 2.5 hours[4]
e Molar Ratio: n(Fast Red Base GL) : n(cuprous chloride) = 1 : 0.55[4]

The structure of the final product was confirmed by Infrared Spectroscopy (IR) and Gas
Chromatography-Mass Spectrometry (GC-MS).[4]

Applications in Drug Discovery and Development

Halogenated aromatic compounds are crucial building blocks in the synthesis of
pharmaceuticals. The presence of chlorine and fluorine atoms in the structure of 4-Chloro-3-
fluorotoluene can significantly influence the pharmacokinetic and pharmacodynamic
properties of a molecule. These properties include metabolic stability, binding affinity, and
bioavailability. While specific examples of its direct use in marketed drugs are not readily
available in the searched literature, its structural motif is of high interest to medicinal chemists
for the synthesis of novel therapeutic agents. The strategic placement of halogen atoms allows
for fine-tuning of a compound's properties, making it a valuable intermediate in the
development of new drugs.

Safety and Handling

4-Chloro-3-fluorotoluene is a flammable liquid and should be handled with appropriate safety
precautions in a well-ventilated area.

Hazard Identification:

» GHS Pictograms: Flame (GHS02), Environment (GHS09), Exclamation Mark (GHSO07)
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e Hazard Statements:

o H226: Flammable liquid and vapor.

o H332: Harmful if inhaled.

o H411: Toxic to aquatic life with long lasting effects.
» Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
o P273: Avoid release to the environment.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

First Aid Measures:

After inhalation: Supply fresh air. If required, provide artificial respiration. Keep patient warm.
Consult a doctor if symptoms persist.

After skin contact: Immediately wash with water and soap and rinse thoroughly.

After eye contact: Rinse opened eye for several minutes under running water.

After swallowing: If symptoms persist consult a doctor.

For detailed safety information, refer to the material safety data sheet (MSDS) provided by the
supplier.

Logical Relationship of Key Information

The following diagram illustrates the interconnectedness of the information presented in this
guide.
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Caption: Interrelation of 4-Chloro-3-fluorotoluene data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. chemscene.com [chemscene.com]
¢ 2.innospk.com [innospk.com]
¢ 3. Buy 4-Chloro-3-fluorotoluene | 5527-94-6 [smolecule.com]

¢ 4. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1349368?utm_src=pdf-body-img
https://www.benchchem.com/product/b1349368?utm_src=pdf-body
https://www.benchchem.com/product/b1349368?utm_src=pdf-custom-synthesis
https://www.chemscene.com/5527-94-6.html
https://www.innospk.com/en/?news/grok-exploring-3-chloro-4-fluorotoluene-properties-and-applications
https://www.smolecule.com/products/s779018
https://www.researchgate.net/publication/293256452_Synthesis_of_4-chloro-3-fluorotoluene_and_4-bromo-3-fluorotoluene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Chloro-3-
fluorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349368#4-chloro-3-fluorotoluene-cas-number-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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